[(3-Bromophenyl)methoxy](tert-butyl)diphenylsilane

• CAS RN: 124038-07-9
• Molecular Formula: C23H25BrOSi
• Molecular Weight: 425.4 g/mol
• IUPAC Name: (3-bromophenyl)methoxy-tert-butyl-diphenylsilane
• InChI: InChI=1S/C23H25BrOSi/c1-23(2,3)26(21-13-6-4-7-14-21,22-15-8-5-9-16-22)25-18-19-11-10-12-20(24)17-19/h4-17H,18H2,1-3H3
• InChI Key: RMZNKWNISJLBSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3=CC(=CC=C3)Br

Description

[(3-Bromophenyl)methoxy](tert-butyl)diphenylsilane is a useful research compound. Its molecular formula is C23H25BrOSi and its molecular weight is 425.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-bromobenzyl alcohol (15.0 g, 80 mmol), tert-butylchlorodiphenylsilane (22.9 mL, 88 mmol), imidazole (12.0 g, 176 mmol) and 75 mL of dimethylformamide was stirred at room temperature overnight. The reaction mixture was poured into cold water, extracted with diethyl ether, the extracts washed with water and brine, dried over sodium sulfate and evaporated. The resulting oil was purified by chromatography on silica gel with hexane to give 23.7 g (70%) of 3-bromobenzyl tert-butyldiphenylsilyl ether as a colorless oil.

Synthesis routes and methods II

Procedure details

A stirred solution of 3-bromobenzyl alcohol (21) (10.0 g, 53.5 mmol), 4-dimethylaminopyridine (0.33 g, 2.7 mmol), and t-butylchlorodiphenylsilane (17.6 g, 64.2 mmol) in anhydrous CH2Cl2 (240 mL) was cooled to 0° C. under argon. Triethylamine (8.1 g, 80.2 mmol) was added dropwise via syringe and the reaction mixture was allowed to warm to room temperature over 3.5 h. The reaction solution was washed with water, and the aqueous portion was extracted again with CH2Cl2. The organic layers were combined, washed sequentially with 1N HCI solution, water, and saturated sodium chloride solution, dried over anhydrous magnesium sulfate, filtered, and concentrated to afford 25.3 g of 22 as a clear, pale yellow oil. Purification by column chromatography (20:1 ratio silica gel/crude product; elution with 5% to 7.5% ethyl acetate/hexanes) yielded 21.2 g (93%) of 22 as a pale yellow oil. 1H NMR (300 MHz, CDCl3) δ7.63-7.65 (m, 4H, ArH), 7.35-7.48 (m, 8 H, ArH), 7.18-7.28 (m, 2H, ArH), 4.72 (s, 2H, CH2OSi), and 1.05 (s, 9H, SiC(CH3)3).